Cas no 796071-90-4 (2-(5-Fluoro-1H-indol-1-yl)acetic acid)

• Product Name: 2-(5-Fluoro-1H-indol-1-yl)acetic acid
• CAS No: 796071-90-4
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 562425
• PubChem ID: 45036900
• Update Time: 2025-06-08

2-(5-Fluoro-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-1H-indol-1-yl)acetic acid
• (5-FLUOROINDOL-1-YL)ACETIC ACID
• 1H-Indole-1-aceticacid, 5-fluoro-
• 2-(5-fluoroindol-1-yl)acetic acid
• 5-fluoro-1H-Indole-1-acetic acid
• 1H-Indole-1-aceticacid,5-fluoro
• 2-(5-fluoroindolyl)acetic acid
• O10488
• 2-(5-Fluoro-1H-indol-1-yl)aceticacid
• SCHEMBL1576340
• DTXSID10661727
• CS-0256394
• F1913-0265
• 796071-90-4
• MFCD07782023
• HWMIWHZKBNDAMQ-UHFFFAOYSA-N
• AKOS005362536
• (5-Fluoro-1H-indol-1-yl)acetic acid
• EN300-6481506
• AS-50004
• Z1160903217
• FT-0740447
• DB-001945

• MDL： MFCD07782023
• Inchi： 1S/C10H8FNO2/c11-8-1-2-9-7(5-8)3-4-12(9)6-10(13)14/h1-5H,6H2,(H,13,14)
• InChI Key： HWMIWHZKBNDAMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=CN2CC(=O)O

Computed Properties

• Exact Mass: 193.05400
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 388.5±22.0 °C at 760 mmHg
• Flash Point: 188.7±22.3 °C
• Refractive Index: 1.592
• PSA: 42.23000
• LogP: 1.86500
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(5-Fluoro-1H-indol-1-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives